N-(5-{[(cyclohexylcarbamoyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)pentanamide

• IUPAC Name: N-[5-[2-(cyclohexylamino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]pentanamide
• InChI: InChI=1S/C15H24N4O2S2/c1-2-3-9-12(20)17-14-18-19-15(23-14)22-10-13(21)16-11-7-5-4-6-8-11/h11H,2-10H2,1H3,(H,16,21)(H,17,18,20)
• InChI Key: HIUDNHBXWCBYFF-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(=O)NC1=NN=C(S1)SCC(=O)NC2CCCCC2
• Molecular Formula: C15H24N4O2S2
• Molecular Weight: 356.5 g/mol

Description

N-(5-{[(cyclohexylcarbamoyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)pentanamide, commonly referred to as N-cyclohexyl-N'-methyl-thiocarbamoyl-pentanamide, is an organic compound composed of nitrogen, carbon, hydrogen, oxygen, and sulfur. It is a colorless solid that is soluble in acetone and ethanol. N-cyclohexyl-N'-methyl-thiocarbamoyl-pentanamide is a unique molecule, due to its ability to act as a catalyst for a variety of chemical reactions.

Mechanism of Action

Target of Action

Similar compounds have been found to target proteins likealdose reductase . Aldose reductase is an enzyme involved in glucose metabolism and has been implicated in complications of diabetes, such as diabetic neuropathy.

Mode of Action

This interaction could potentially inhibit or enhance the activity of the target protein, leading to downstream effects .

Biochemical Pathways

Given the potential target of aldose reductase, it’s plausible that the compound could impact pathways related to glucose metabolism

Pharmacokinetics

A similar compound, n-(4-methoxyphenyl)pentanamide, has been shown to have an excellent drug-likeness profile . This suggests that the compound could potentially have favorable pharmacokinetic properties, but further studies are needed to confirm this.

Result of Action

Based on the potential target of aldose reductase, the compound could potentially alter glucose metabolism within cells . This could have various downstream effects, depending on the specific cellular context.

Advantages and Limitations for Lab Experiments

The main advantage of using N-cyclohexyl-N'-methyl-thiocarbamoyl-pentanamide in laboratory experiments is its low cost and ease of synthesis. It is also a highly efficient catalyst and can be used in a wide range of reactions. The main limitation of using this compound in laboratory experiments is its instability in basic solutions. It is also sensitive to light and air and should be stored in a dark, dry place.

Future Directions

N-cyclohexyl-N'-methyl-thiocarbamoyl-pentanamide has a wide range of potential applications in the fields of organic chemistry, biochemistry, and materials science. Future research could focus on developing new methods of synthesis and improving the efficiency of existing reactions. Additionally, the compound could be used to develop new pharmaceuticals and materials with improved properties. Finally, further research could be conducted to explore the potential applications of N-cyclohexyl-N'-methyl-thiocarbamoyl-pentanamide in biotechnology and nanotechnology.

Synthesis Methods

N-cyclohexyl-N'-methyl-thiocarbamoyl-pentanamide is synthesized by the reaction of cyclohexylcarbamic acid with methylthiocarbamate in the presence of an acid catalyst. The reaction is carried out at room temperature and the product is isolated by vacuum distillation. The yield of the reaction is typically around 90%.

Scientific Research Applications

N-cyclohexyl-N'-methyl-thiocarbamoyl-pentanamide has a wide range of scientific research applications. It is used as a catalyst in the synthesis of polymers, pharmaceuticals, and other organic compounds. It is also used in the synthesis of polyurethanes, polyamides, and polyesters. Additionally, it is used in the synthesis of nanostructured materials, such as carbon nanotubes, nanowires, and nanofibers.